Raloxifene 6-Monomethyl Ether
Raloxifene 6-Monomethyl Ether
Brand Name:
Vulcanchem
CAS No.:
178451-13-3
VCID:
VC20859463
InChI:
InChI=1S/C29H29NO4S/c1-33-24-13-14-25-26(19-24)35-29(21-5-9-22(31)10-6-21)27(25)28(32)20-7-11-23(12-8-20)34-18-17-30-15-3-2-4-16-30/h5-14,19,31H,2-4,15-18H2,1H3
SMILES:
COC1=CC2=C(C=C1)C(=C(S2)C3=CC=C(C=C3)O)C(=O)C4=CC=C(C=C4)OCCN5CCCCC5
Molecular Formula:
C29H29NO4S
Molecular Weight:
487.6 g/mol
Raloxifene 6-Monomethyl Ether
CAS No.: 178451-13-3
Cat. No.: VC20859463
Molecular Formula: C29H29NO4S
Molecular Weight: 487.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 178451-13-3 |
|---|---|
| Molecular Formula | C29H29NO4S |
| Molecular Weight | 487.6 g/mol |
| IUPAC Name | [2-(4-hydroxyphenyl)-6-methoxy-1-benzothiophen-3-yl]-[4-(2-piperidin-1-ylethoxy)phenyl]methanone |
| Standard InChI | InChI=1S/C29H29NO4S/c1-33-24-13-14-25-26(19-24)35-29(21-5-9-22(31)10-6-21)27(25)28(32)20-7-11-23(12-8-20)34-18-17-30-15-3-2-4-16-30/h5-14,19,31H,2-4,15-18H2,1H3 |
| Standard InChI Key | KOFDGHCTXVZHIH-UHFFFAOYSA-N |
| SMILES | COC1=CC2=C(C=C1)C(=C(S2)C3=CC=C(C=C3)O)C(=O)C4=CC=C(C=C4)OCCN5CCCCC5 |
| Canonical SMILES | COC1=CC2=C(C=C1)C(=C(S2)C3=CC=C(C=C3)O)C(=O)C4=CC=C(C=C4)OCCN5CCCCC5 |
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